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Personal protective equipment for handling
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Compound of Interest

Compound Name: Carbovir-13C,d2

Cat. No.: B587946

Essential Safety and Handling Guide for
Carbovir-13C,d2

FOR RESEARCH USE ONLY. NOT FOR DIAGNOSTIC OR THERAPEUTIC USE.

This document provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling Carbovir-13C,d2. The following procedures are
designed to ensure the safe handling, storage, and disposal of this compound.

Compound Information and Physical Properties

Carbovir-13C,d2 is a labeled nucleoside reverse transcriptase inhibitor. Due to the limited
availability of a specific Safety Data Sheet (SDS) for this isotopically labeled compound, the
following information is based on the known properties of Carbovir and general safety protocols
for handling similar chemical entities.
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Property

Value

Chemical Name

rel-2-Amino-1,9-dihydro-9-[(1R,4S)-4-
(hydroxymethyl)-2-cyclopenten-1-yl]-6H-purin-6-
one-13C,d2

CAS Number 1246816-59-0

Molecular Formula C1013CH11D2N50:2

Molecular Weight 250.26 g/mol

Appearance Off-white solid

Melting Point 267-269°C

Solubility Soluble in DMSO and Methanol

Storage Temperature

-20°C Freezer

Personal Protective Equipment (PPE)

A comprehensive approach to personal protection is mandatory when handling Carbovir-

13C,d2 to prevent exposure through inhalation, skin contact, or ingestion.
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PPE Category

Specific Requirements

Hand Protection

Double gloving with nitrile gloves is required.

Change gloves immediately if contaminated.

Eye/Face Protection

ANSI-approved safety glasses with side shields
or chemical splash goggles are mandatory. A
face shield should be used when there is a risk

of splashing.

Respiratory Protection

A NIOSH-approved N95 or higher-rated
respirator should be used, especially when
handling the powder form or when engineering
controls are not sufficient to minimize airborne

exposure.

Body Protection

A disposable, cuffed laboratory gown that is
resistant to chemical permeation must be worn.

The gown should close in the back.

Foot Protection

Closed-toe shoes are required. Disposable shoe
covers should be worn in designated handling

areas.

Operational Plan for Safe Handling

Adherence to a strict operational workflow is essential to maintain a safe laboratory

environment. The following step-by-step guide outlines the handling procedure for Carbovir-

13C,d2.

Receiving and Storage

 Inspect Package: Upon receipt, visually inspect the package for any signs of damage or

leakage.

» Don PPE: Before opening the package, put on the required PPE.

o Verify Contents: Carefully open the package in a designated area, preferably within a

chemical fume hood, and verify the contents against the shipping documents.
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e Secure Storage: Store the compound in its original, tightly sealed container in a locked
freezer at -20°C. The storage location should be clearly labeled with a "Hazardous Chemical”
warning sign.

Preparation and Use

e Work in a Controlled Area: All handling of Carbovir-13C,d2, including weighing and solution
preparation, must be conducted in a certified chemical fume hood or a glove box.

o Prevent Aerosolization: Handle the solid compound carefully to avoid generating dust.

o Use Designated Equipment: Utilize dedicated spatulas, weighing paper, and glassware for
handling this compound.

o Solution Preparation: When preparing solutions, add the solvent to the solid slowly to
prevent splashing.

o Labeling: Clearly label all containers with the compound name, concentration, date, and
appropriate hazard symbols.

Experimental Workflow Diagram
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Caption: Workflow for Safe Handling of Carbovir-13C,d2.
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Disposal Plan

Proper disposal of Carbovir-13C,d2 and associated waste is critical to prevent environmental

contamination and accidental exposure.

Waste Segregation

Solid Waste: Unused compound, contaminated weighing paper, and other solid materials
should be collected in a dedicated, sealed, and clearly labeled hazardous waste container.

Liquid Waste: Solutions containing Carbovir-13C,d2 should be collected in a separate,
sealed, and labeled hazardous liquid waste container. Do not mix with other solvent waste
streams unless explicitly permitted by your institution's environmental health and safety
(EHS) office.

Contaminated PPE: All disposable PPE, including gloves, gowns, and shoe covers, should
be considered contaminated and disposed of as hazardous waste.

Disposal Procedure

Labeling: Ensure all waste containers are accurately labeled with "Hazardous Waste," the
chemical name "Carbovir-13C,d2," and the appropriate hazard pictograms.

Storage of Waste: Store waste containers in a designated, secure area away from general
laboratory traffic until collection.

Contact EHS: Follow your institution's established procedures for the pickup and disposal of
chemical waste. Contact your EHS office for specific guidance.

Do Not Dispose Down the Drain: Under no circumstances should Carbovir-13C,d2 or its
solutions be disposed of down the sanitary sewer.

Emergency Procedures
Spills

Evacuate: Immediately evacuate the affected area and alert nearby personnel.

Isolate: Restrict access to the spill area.
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o Report: Notify your laboratory supervisor and institutional EHS office immediately.

o Cleanup: Spill cleanup should only be performed by trained personnel wearing appropriate
PPE. Use a chemical spill kit with absorbent materials suitable for powders or liquids.

EXxposure

» Skin Contact: Immediately remove contaminated clothing and wash the affected area with
copious amounts of soap and water for at least 15 minutes. Seek medical attention.

» Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes,
holding the eyelids open. Seek immediate medical attention.

 Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.
Seek immediate medical attention.

 Ingestion: Do not induce vomiting. Rinse the mouth with water and seek immediate medical
attention. Provide the attending physician with the Safety Data Sheet for Carbovir or a similar
compound if available.

By adhering to these guidelines, you can significantly minimize the risks associated with
handling Carbovir-13C,d2 and maintain a safe and compliant research environment. Always
consult your institution's specific safety protocols and EHS office for any additional
requirements.

 To cite this document: BenchChem. [Personal protective equipment for handling Carbovir-
13C,d2]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b587946#personal-protective-equipment-for-handling-
carbovir-13c-d2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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